Cas no 439924-29-5 ((1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile)

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile structure
439924-29-5 structure
Product Name:(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
CAS No:439924-29-5
MF:C11H19N
MW:165.27526307106
CID:327280
PubChem ID:11228991
Update Time:2025-04-19

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
    • (1R,2S,5R)-(-)-MENTHYL CYANIDE
    • (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
    • Cyclohexanecarbonitrile,5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-
    • 475285-30-4
    • MFCD11974019
    • DTXSID40459371
    • (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXANE-1-CARBONITRILE
    • AKOS006344567
    • Rel-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
    • BB 0260369
    • 439924-29-5
    • (-)-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane carbonitrile
    • Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)- (9CI)
    • 2-Isopropyl-5-methyl-cyclohexanecarbonitrile
    • Inchi: 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10+,11+/m1/s1
    • InChI Key: AWVUYKHSNNYPOX-VWYCJHECSA-N
    • SMILES: N#C[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

  • Exact Mass: 165.15200
  • Monoisotopic Mass: 165.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.21838

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Security Information

  • HazardClass:IRRITANT

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM203157-1g
(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
439924-29-5 95%
1g
$580 2021-08-04
Chemenu
CM203157-1g
(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
439924-29-5 95%
1g
$*** 2023-05-30
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd